2-Hydroxy-N-(1,3,4-trihydroxyoctadecan-2-yl)tetracosanamide

Specification

• Description: C24 (2’(R)-hydroxy) Phytoceramide is a naturally occurring sphingolipid that has been found in adlay seed hull. It inhibits LPS-induced nitric oxide (NO) production in RAW 264.7 macrophages (IC50 = 19 μg/ml), as well as increases in COX-2 and inducible nitric oxide synthase (iNOS) levels. It increases production of chemokine (C-X-C motif) ligand 8 (CXCL8), CXCL1, chemokine (C-C motif) ligand 2 (CCL2), and CCL20 in human umbilical vein endothelial cells (HUVECs) in a concentration-dependent manner. C24 (2’(R)-hydroxy) Phytoceramide is a hydroxylated form of C24 phytoceramide.; N-24:0(2R-OH) Phytosphingosine, also called as N-(2′-(R)-hydroxylignoceroyl)-phytosphingosine, is a sphingolipid that belongs to the group of phytoceramides. Phytosphingosine is a sphingoid base with hydroxyl group at the C4 position. It is highly found in plants and fungi. In addition, phytosphingosine is also present in mammalian epidermis, including the stratum corneum.; 2-(2'-Hydroxytetracosanoylamino)-octadecane-1,3,4-triol is a natural product found in Trichoderma koningii, Physalis philadelphica, and other organisms with data available.
• CAS No.: 154801-30-6
• Molecular Formula: C42H85NO5
• Molecular Weight: 684.1 g/mol
• IUPAC Name: 2-hydroxy-N-(1,3,4-trihydroxyoctadecan-2-yl)tetracosanamide
• Standard InChI: InChI=1S/C42H85NO5/c1-3-5-7-9-11-13-15-17-18-19-20-21-22-23-24-26-28-30-32-34-36-40(46)42(48)43-38(37-44)41(47)39(45)35-33-31-29-27-25-16-14-12-10-8-6-4-2/h38-41,44-47H,3-37H2,1-2H3,(H,43,48)
• Standard InChI Key: ZFUXWVVVWGWGPQ-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCCCCCCCCC(C(=O)NC(CO)C(C(CCCCCCCCCCCCCC)O)O)O
• Canonical SMILES: CCCCCCCCCCCCCCCCCCCCCCC(C(=O)NC(CO)C(C(CCCCCCCCCCCCCC)O)O)O
• Appearance: Powder